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Compound of Interest

Compound Name: 7-Hydroxy-staurosporine

Cat. No.: B10769268

Essential Safety and Handling Guide for 7-Hydroxy-
staurosporine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for the handling of 7-Hydroxy-staurosporine (also known as UCN-01). As a potent
protein kinase inhibitor with antineoplastic properties, this compound requires stringent
handling procedures to ensure personnel safety and experimental integrity.[1][2] Adherence to
these guidelines is critical to minimize exposure risk.

Hazard Identification and Personal Protective Equipment
(PPE)

7-Hydroxy-staurosporine is a synthetic derivative of staurosporine and acts as a potent
inhibitor of several protein kinases, including Protein Kinase C (PKC), Akt, and cyclin-
dependent kinases (CDKs).[1][2] Due to its cytotoxic and antineoplastic activities, it should be
handled as a hazardous compound.[2] The primary routes of occupational exposure are
inhalation of aerosolized powder, dermal contact, and accidental ingestion. Therefore, a
comprehensive PPE protocol is mandatory.
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PPE Category Item

Specifications

Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,
powder-free, with the
outer glove cuff
extending over the

gown sleeve.

Prevents skin
absorption. Double
gloving provides an
extra layer of
protection, and the
outer glove can be
removed immediately

if contaminated.

Body Protection Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of low-
permeability fabric
(e.g., polyethylene-

coated).

Protects skin and
clothing from
contamination. Must
be discarded as
hazardous waste after
use or if

contaminated.

Safety Goggles &

Eye & Face Protection )
Face Shield

ANSI Z87.1-compliant
safety goggles. A full
face shield should be
worn over goggles
when handling the

powder or solutions.

[3]

Protects against
splashes and
aerosolized particles
entering the eyes or

face.

N95 Respirator (or

Respiratory Protection )
higher)

NIOSH-approved N95
or higher-rated

respirator.[3]

Required when
handling the solid
compound outside of
a certified
containment system
(e.g., fume hood,
biological safety
cabinet) to prevent

inhalation.
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. ) Prevents the spread
Disposable, non-slip o
of contamination

Foot & Hair Protection  Shoe & Hair Covers shoe covers and a
outside of the
hair bonnet.
laboratory.
Chemical and Physical Properties
Property Value
Molecular Formula C28H26N40a4
Molecular Weight 482.5 g/mol [1]
Appearance White to beige solid/powder[4]
- Soluble in DMSO (>5 mg/ml) and Ethanol (1
Solubility )
mg/ml). Insoluble in water.[5]
Storage Temperature 2-8°C, protect from light.[6]

Toxicological Data

While a comprehensive toxicological profile for 7-Hydroxy-staurosporine is not readily
available, its parent compound, staurosporine, is known to be a hazardous substance. 7-
Hydroxy-staurosporine is an antineoplastic agent that inhibits cell growth and should be
handled with extreme caution.[2]

Toxicity Metric Value Species Route

Maximum Tolerated

20 mg/kg Mouse Intravenous
Dose (MTD)
Maximum Tolerated

10 mg/kg Mouse Subcutaneous
Dose (MTD)
Maximum Tolerated

>100 mg/kg Mouse Oral Gavage

Dose (MTD)

Operational Plans: Step-by-Step Guidance
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Experimental Workflow for Safe Handling

The following workflow outlines the essential steps for safely handling 7-Hydroxy-
staurosporine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 7-Hydroxy-
staurosporine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769268#personal-protective-equipment-for-
handling-7-hydroxy-staurosporine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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